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Compound of Interest

Compound Name: Dienomycin B

Cat. No.: B15564563

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dienomycin B, a natural product produced by the bacterium Streptomyces sp. (strain MC 67-
C1), has been identified as a compound with weak antibacterial activity. This document aims to
provide a consolidated overview of the currently available information regarding its analytical
standards. However, it is important to note that detailed public data on Dienomycin B is

scarce.

Chemical and Physical Properties

A comprehensive public profile of the physicochemical properties of Dienomycin B is not
readily available. The following table summarizes the known identifiers for this compound.

Property Value
CAS Number 27542-55-8
Molecular Formula C1sH23NO2

3-Methyl-2-[(1E,3E)-4-phenyl-1,3-butadienyl]-4-

Synonym L
piperidinol=acetate

Mechanism of Action and Signhaling Pathways
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Currently, there is no publicly available scientific literature detailing the specific mechanism of
action of Dienomycin B or any associated cellular signaling pathways. Its classification as a
weak antibacterial agent suggests it may interfere with essential bacterial processes, but
further research is required to elucidate the precise molecular targets.

Experimental Protocols

Detailed, validated experimental protocols for the use of Dienomycin B as an analytical
standard are not available in the public domain. The development of such protocols would
require further investigation into its stability, solubility, and reactivity.

Data Presentation

Due to the limited availability of quantitative data, a structured table for easy comparison of
various experimental parameters cannot be provided at this time.

Conclusion

The information available on Dienomycin B is currently limited to its basic identification and a
general characterization of its antibacterial properties. For researchers, scientists, and drug
development professionals interested in utilizing Dienomycin B, further in-depth studies are
necessary to establish comprehensive analytical standards, elucidate its mechanism of action,
and develop standardized experimental protocols. The lack of detailed public information
underscores an opportunity for novel research into this natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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